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Compound of Interest

N-(3,4-
Compound Name: _ ]
dimethoxyphenethyl)formamide

Cat. No.: B143142

Essential Safety and Handling Guide for N-(3,4-
dimethoxyphenethyl)formamide

For Research Use Only. Not intended for diagnostic or therapeutic use.[1][2]

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of N-(3,4-dimethoxyphenethyl)formamide (CAS 14301-36-1).[2][3]
Adherence to these guidelines is critical for ensuring laboratory safety and maintaining the
integrity of your experiments. This chemical is considered hazardous by the 2012 OSHA
Hazard Communication Standard.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for N-(3,4-dimethoxyphenethyl)formamide is limited, its structure
as a formamide derivative suggests that it should be handled with care.[1][4] Formamides as a
class can be irritants, reproductive hazards, and mutagens.[4] Overexposure may lead to
irritation of the eyes, skin, mucous membranes, and respiratory system.[4] Therefore, a
comprehensive approach to personal protection is necessary.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Butyl rubber

recommended).[5][6]

Prevents skin contact and
absorption. Always check the
glove manufacturer's
breakthrough times.[6][7]

Eye Protection

Tightly fitting safety goggles.[5]
[6]

Protects against splashes and

vapors.[6]

Face Protection

Face shield (in addition to

goggles).

Required when there is a
significant risk of splashing.[5]

[6]

Skin and Body

Laboratory coat, long pants,

and closed-toe shoes.[4][5]

Prevents skin exposure to

drips or spills.[4]

Respiratory

Use in a chemical fume hood.

[5117]

Minimizes inhalation of vapors.
If a fume hood is not available
or if exposure limits are
exceeded, NIOSH/MSHA
approved respiratory

protection should be worn.[1]

Safe Handling and Operational Plan

A systematic approach to handling N-(3,4-dimethoxyphenethyl)formamide is crucial for

safety. All procedures should be conducted in a well-ventilated area, preferably a chemical

fume hood.[7] An eyewash station and safety shower must be readily available.[5]

Step-by-Step Handling Protocol

o Preparation: Before beginning work, review this guide and the Safety Data Sheet (SDS).[5]
Ensure the chemical fume hood is functioning correctly. Gather all necessary equipment and

PPE.

e Handling:

o Avoid contact with skin, eyes, and clothing.[4]
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o Do not inhale vapors or mists.[4]

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents.[1][4]

o Ground all equipment containing the material to prevent static discharge.[7]

o Storage: Keep the container tightly closed in a cool, dry, and well-ventilated area, away from
heat and direct sunlight.[1][4]

Preparation Phase Handling Phase
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Caption: Workflow for Safely Handling N-(3,4-dimethoxyphenethyl)formamide.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, removing contact lenses if

present. Seek medical attention.[1]

Wash skin immediately with soap and plenty of
Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation occurs.[1]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Clean mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center.[1]

Spill Response

o Small Spills: For a small spill within a fume hood, absorb the material with an inert absorbent
(e.g., vermiculite, sand), place it in a sealed container for disposal, and clean the
contaminated surface thoroughly.[4]

o Large Spills: Evacuate the area immediately. Avoid breathing vapors.[4] Remove all sources
of ignition.[5] Contact your institution's Environmental Health and Safety (EHS) department
for cleanup.[7]

Disposal Plan

Proper disposal of N-(3,4-dimethoxyphenethyl)formamide and contaminated materials is
essential to prevent environmental contamination and comply with regulations.

Waste Segregation and Disposal Protocol

e Liquid Waste: Collect all liquid waste containing N-(3,4-dimethoxyphenethyl)formamide in
a designated, tightly sealed, and properly labeled hazardous waste container.[5]
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e Solid Waste: Contaminated solid waste (e.g., gloves, absorbent materials, pipette tips)
should be collected in a separate, clearly labeled hazardous waste container.[8]

o Container Disposal: Empty containers may pose a fire risk and should be handled as
hazardous waste.[5]

e Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup.
Do not dispose of this chemical down the drain or in regular trash.[9][10]
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Caption: Waste Disposal Plan for N-(3,4-dimethoxyphenethyl)formamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-(3,4-
dimethoxyphenethyl)formamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143142#personal-protective-equipment-for-handling-
n-3-4-dimethoxyphenethyl-formamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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